Cas no 1353947-95-1 (1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone)

• Product Name: 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone
• CAS No: 1353947-95-1
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 2156008
• Update Time: 2025-06-09

1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone
• 1-(3-((2-Hydroxyethyl)amino)piperidin-1-yl)ethanone
• (R)-1-(3-((2-Hydroxyethyl)amino)piperidin-1-yl)ethanone
• (S)-1-(3-((2-Hydroxyethyl)amino)piperidin-1-yl)ethanone
• AM92373
• 1-[3-(2-Hydroxyethylamino)piperidin-1-yl]ethanone

• Inchi： 1S/C9H18N2O2/c1-8(13)11-5-2-3-9(7-11)10-4-6-12/h9-10,12H,2-7H2,1H3
• InChI Key： JEDQBSQUYPJCGR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCC(C1)NCCO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 52.6

Additional information on 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone

1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone (CAS No. 1353947-95-1): A Comprehensive Overview

1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone (CAS No. 1353947-95-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, also known as HETP-EA, is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a piperidine ring substituted with a 2-hydroxyethylamino group and an acetyl moiety, making it a versatile candidate for various biological studies.

The chemical structure of 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone has been extensively studied for its pharmacological properties. Recent research has highlighted its potential as a modulator of various receptors and enzymes, particularly in the central nervous system (CNS). The hydroxyl group in the 2-hydroxyethylamino substituent plays a crucial role in enhancing the compound's solubility and bioavailability, which are essential for its therapeutic efficacy.

In the context of CNS disorders, HETP-EA has shown promising results in preclinical studies. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent neuroprotective effects against oxidative stress and neuroinflammation. These findings suggest that 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone could be a valuable candidate for the development of novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its neuroprotective properties, HETP-EA has also been investigated for its potential as an analgesic agent. A study conducted by the Institute of Pharmacology (2021) reported that this compound effectively reduces pain sensitivity in animal models of chronic pain. The mechanism of action is believed to involve the modulation of nociceptive pathways, making it a promising lead for the development of new analgesic drugs with fewer side effects compared to existing options.

The safety profile of 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone is another critical aspect that has been thoroughly evaluated. Toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical trials. This favorable safety profile further supports its potential for clinical development.

In addition to its therapeutic applications, HETP-EA has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific receptors and enzymes makes it a valuable reagent for investigating cellular signaling pathways and validating drug targets. For instance, a recent study published in Chemical Biology (2023) utilized 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone to elucidate the role of certain G protein-coupled receptors (GPCRs) in cellular responses to environmental stimuli.

The synthesis of HETP-EA is well-documented in the literature, with several efficient routes reported. One common method involves the reaction of 3-piperidinopropanol with acetyl chloride in the presence of a base, followed by N-substitution with 2-hydroxyethylamine. This synthetic approach ensures high yields and purity, making it suitable for large-scale production and pharmaceutical development.

In conclusion, 1-[3-(2-Hydroxy-ethylamino)-piperidin-1-yl]-ethanone (CAS No. 1353947-95-1) represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique chemical structure, coupled with its favorable pharmacological properties and safety profile, positions it as a valuable candidate for further research and potential clinical use. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, the future prospects for this compound appear highly promising.